Cas no 251461-81-1 (7-methyl-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 7-methyl-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 251461-81-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5690500
• PubChem ID: 10198080
• Update Time: 2025-06-27

7-methyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0291597
• AKOS013253384
• SCHEMBL6355889
• EN300-1455456
• 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid
• 251461-81-1
• 7-methyl-2-azaspiro[4.5]decane-4-carboxylicacid
• 2-Azaspiro[4.5]decane-4-carboxylic acid, 7-methyl-
• 7-methyl-2-azaspiro4.5decane-4-carboxylic acid

• Inchi： 1S/C11H19NO2/c1-8-3-2-4-11(5-8)7-12-6-9(11)10(13)14/h8-9,12H,2-7H2,1H3,(H,13,14)
• InChI Key： WYFDVGNMHIWDQC-UHFFFAOYSA-N
• SMILES： OC(C1CNCC21CCCC(C)C2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 344.2±35.0 °C(Predicted)
• pka: 3.91±0.40(Predicted)

Additional information on 7-methyl-2-azaspiro4.5decane-4-carboxylic acid

Introduction to 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 251461-81-1)

7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 251461-81-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid consists of a spirocyclic framework with a seven-membered ring and a five-membered ring connected through a common carbon atom. The presence of the methyl group at the 7-position and the carboxylic acid functional group at the 4-position imparts specific physicochemical properties that influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid has shown potential in neuropharmacology. A study conducted by researchers at the University of California, San Francisco, revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it could be developed as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral medication. Furthermore, its low toxicity profile, as evidenced by in vitro and in vivo toxicity studies, supports its safety for clinical use.

Clinical trials are currently underway to evaluate the efficacy and safety of 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

In conclusion, 7-methyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 251461-81-1) represents a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacokinetic and safety profiles, positions it as a valuable candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.